![molecular formula C14H17N3O5S2 B3006577 methyl 3-(N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)sulfamoyl)thiophene-2-carboxylate CAS No. 1797091-73-6](/img/structure/B3006577.png)
methyl 3-(N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)sulfamoyl)thiophene-2-carboxylate
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Description
Methyl 3-(N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)sulfamoyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C14H17N3O5S2 and its molecular weight is 371.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of thiophene derivatives, including those related to the compound , involves innovative methods to create highly substituted molecules with potential for further chemical modification and application. One approach includes a one-pot synthesis strategy for tetrasubstituted thiophenes through a [3+2] annulation strategy, highlighting the efficiency of creating complex thiophene structures (Sahu et al., 2015). Similarly, heterocyclic syntheses with ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates demonstrate the versatility of thiophene derivatives in forming polyfunctionally substituted pyran, pyridine, and pyridazine derivatives, further expanding the chemical utility of thiophene-based compounds (Mohareb et al., 2004).
Catalytic Applications
The catalytic properties of thiophene derivatives are also of interest, with studies on their complexes with metals such as platinum(II) and palladium(II) revealing insights into their structural features and potential applications in catalysis. The ligand-controlled synthesis of pyrazole-4-carboxylates and benzo[b]thiophene-3-carboxylates, for example, showcases the ability to switch between reaction outcomes through simple changes in ligands, demonstrating the versatility of thiophene derivatives in synthetic chemistry (Dhage et al., 2014).
Biological and Material Science Applications
Beyond synthesis and catalysis, thiophene derivatives exhibit potential in biological and materials science applications. For instance, the synthesis and characterization of novel heterocyclic compounds containing a sulfonamido moiety, including thiophene derivatives, have shown promise as antibacterial agents (Azab et al., 2013). Additionally, the development of organo solid acids with urea moiety, incorporating thiophene, for green chemistry applications underlines the role of thiophene derivatives in advancing sustainable chemical practices (Zolfigol et al., 2015).
Properties
IUPAC Name |
methyl 3-[[1-(oxan-4-yl)pyrazol-4-yl]sulfamoyl]thiophene-2-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C14H17N3O5S2/c1-21-14(18)13-12(4-7-23-13)24(19,20)16-10-8-15-17(9-10)11-2-5-22-6-3-11/h4,7-9,11,16H,2-3,5-6H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVKBRLCGUVOEDD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)S(=O)(=O)NC2=CN(N=C2)C3CCOCC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O5S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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